![molecular formula C7H6Cl2F3N3 B6249992 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride CAS No. 2411223-82-8](/img/no-structure.png)
2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride
Overview
Description
2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride (TFMPP-HCl) is a synthetic compound that is used in a variety of scientific research applications, primarily as a tool for studying biochemical and physiological effects. This compound is a derivative of the pyrrolo[3,4-d]pyrimidine family of molecules, which are known to possess a wide range of biological properties. TFMPP-HCl has been extensively studied in the laboratory, and its mechanism of action, biochemical and physiological effects, and applications have been well-documented.
Mechanism of Action
The mechanism of action of 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride is not completely understood. However, it is believed to act as an agonist at serotonin and dopamine receptors, and is thought to modulate the activity of these receptors. The exact mechanism of action of 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride is still being studied, and more research is needed to fully understand this compound’s effects.
Biochemical and Physiological Effects
2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, and it has been shown to modulate the activity of serotonin and dopamine receptors. In addition, 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride has been shown to have an antidepressant effect, and it has been shown to reduce anxiety and improve mood.
Advantages and Limitations for Lab Experiments
2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride is its stability, which allows it to be stored for long periods of time without degradation. In addition, 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride is relatively inexpensive and easy to obtain. However, one of the main limitations of 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride is its relatively short half-life, which limits its usefulness in long-term studies.
Future Directions
The potential future directions for the study of 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride are numerous. One potential direction is to further study the biochemical and physiological effects of this compound, as well as its mechanism of action. In addition, further research could be conducted to explore the potential therapeutic applications of 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride, such as its use in the treatment of depression, anxiety, and other psychiatric disorders. Other potential future directions include studies of its effects on the central nervous system, as well as studies of its effects on behavior. Finally, further studies could be conducted to explore the potential toxicological effects of 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride, as well as its potential for drug interactions.
Synthesis Methods
2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride can be synthesized using a variety of methods. The most commonly used method is the reaction of 2-chloro-4-(trifluoromethyl)-5H-pyrrolo[3,4-d]pyrimidine with hydrochloric acid. This reaction produces a white solid compound with a melting point of 165-168°C.
Scientific Research Applications
2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride has been used in a variety of scientific research applications, primarily as a tool for studying biochemical and physiological effects. This compound has been studied extensively in the laboratory, and its mechanism of action, biochemical and physiological effects, and applications have been well-documented. 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride has been used in studies of the effects of serotonin and dopamine on the central nervous system, as well as in studies of the effects of serotonin and dopamine on behavior. In addition, 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride has been used in studies of the effects of drugs on the central nervous system, and in studies of the effects of drugs on behavior.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride involves the reaction of 2-chloro-4-(trifluoromethyl)pyrimidine with 1,2-diaminocyclohexane followed by hydrochloric acid treatment to obtain the desired product.", "Starting Materials": ["2-chloro-4-(trifluoromethyl)pyrimidine", "1,2-diaminocyclohexane", "Hydrochloric acid"], "Reaction": ["Step 1: 2-chloro-4-(trifluoromethyl)pyrimidine is reacted with 1,2-diaminocyclohexane in a solvent such as ethanol or methanol at a temperature of 60-80°C for 12-24 hours.", "Step 2: The resulting product is treated with hydrochloric acid to obtain 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride.", "Step 3: The product is purified by recrystallization or column chromatography to obtain the final product." ] } | |
CAS RN |
2411223-82-8 |
Product Name |
2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride |
Molecular Formula |
C7H6Cl2F3N3 |
Molecular Weight |
260 |
Purity |
0 |
Origin of Product |
United States |
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